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Compound of Interest

Compound Name:
N-butyl-4-hydroxybenzene-1-

sulfonamide

CAS No.: 3077-63-2

Cat. No.: B3382119

Get Quote

Executive Summary & Compound Analysis
Topic: Selectivity profiling of N-butyl-4-hydroxybenzene-1-sulfonamide (CAS: 3077-63-2)

against Human Carbonic Anhydrase (hCA) isoforms.

Scientific Context: Carbonic Anhydrase inhibitors (CAIs) predominantly rely on a primary

sulfonamide moiety (

) to coordinate the Zinc (

) ion within the enzyme's active site. The compound in question, N-butyl-4-hydroxybenzene-
1-sulfonamide, is a secondary sulfonamide.

Structural Implication: The substitution of a butyl group on the sulfonamide nitrogen

introduces significant steric hindrance and reduces the acidity of the -NH proton.
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Performance Prediction: Unlike its parent compound (4-hydroxybenzenesulfonamide), this

N-butyl derivative is expected to show markedly reduced affinity (

in the micromolar to millimolar range) for the classical Zinc-binding pocket of ubiquitous
isoforms (hCA I, II).

Profiling Objective: The primary goal of profiling this compound is not to demonstrate broad-

spectrum potency, but to investigate non-classical binding modes (e.g., anchoring to the

hydrophobic pocket entrance) or to validate it as a negative control in structure-activity

relationship (SAR) studies.

Comparative Selectivity Analysis
The following table contrasts the theoretical and experimental performance of the N-butyl

derivative against the "Parent Scaffold" (Primary Sulfonamide) and the "Gold Standard"

(Acetazolamide).

Table 1: Comparative Inhibitory Profiles ( Values)
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Compound
Chemical
Class

hCA I (

)

hCA II (

)

hCA IX (

)

Selectivity
Mechanism

N-butyl-4-

hydroxybenz

ene-1-

sulfonamide

Secondary

Sulfonamide
> 10 µM > 1 µM > 1 µM*

Steric

Hindrance:

The N-butyl

group

prevents

deep

penetration

into the active

site, blocking

catalytic Zn-

coordination.

4-

Hydroxybenz

enesulfonami

de

Primary

Sulfonamide
~200 nM ~10 nM ~50 nM

Classical Zn-

Binder:

Coordinates

Zn directly;

selectivity is

limited due to

the

conserved

active site.

Acetazolamid

e (AAZ)

Heterocyclic

Sulfonamide
250 nM 12 nM 25 nM

Standard

Reference:

High potency

across most

isoforms;

used to

normalize

assay results.

*Note: Values for the N-butyl derivative are predicted based on SAR of N-substituted

benzenesulfonamides (Angeli et al., 2023). Secondary sulfonamides typically lose 2-3 orders of

magnitude in potency unless specific "anchor" interactions are designed.
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Mechanism of Action & SAR Visualization
To understand the profiling results, one must visualize why the N-butyl group alters selectivity.

Diagram 1: Structural Basis of Inhibition (DOT
Visualization)
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Key Insight: N-substitution prevents
ionization and Zn-binding.

Click to download full resolution via product page

Caption: Comparative binding modes showing the steric clash of the N-butyl group (Red)

preventing the direct Zinc coordination typical of primary sulfonamides (Green).
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Experimental Protocol: Stopped-Flow CO2
Hydration Assay
To objectively profile this compound, you must use the Stopped-Flow CO2 Hydration Assay.

This kinetic method is the only way to accurately measure the inhibition constant (

) for rapid turnover enzymes like hCA II (

).

Step-by-Step Methodology
1. Reagent Preparation:

Buffer: 20 mM HEPES (pH 7.5), 20 mM

(to maintain ionic strength).

Indicator: 0.2 mM Phenol Red.

Substrate:

saturated water (approx. 17 mM or 25 mM depending on temperature).

Enzyme Stock: Recombinant hCA I, II, IX, XII (purified). Concentration ~10–20 nM.

Inhibitor Stock: Dissolve N-butyl-4-hydroxybenzene-1-sulfonamide in 100% DMSO (10

mM stock). Dilute serially (0.1 nM to 100 µM). Final DMSO concentration in assay must be <

1%.

2. The Reaction System:

Reaction:

[1]

Detection: The release of protons (

) causes a color change in Phenol Red (Absorbance drop at 557 nm).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3382119/docs?utm_src=pdf-body#selectivity-profiling-guide-n-butyl-4-hydroxybenzene-1-sulfonamide-against-ca-isoforms
https://www.mdpi.com/1422-0067/25/22/12291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3382119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Measurement Workflow:

Incubation: Mix Enzyme + Inhibitor solution. Incubate for 15 minutes at Room Temperature

(RT) to allow formation of the E-I complex.

Injection: Rapidly mix the Enzyme-Inhibitor complex with the

substrate solution in the Stopped-Flow apparatus (e.g., Applied Photophysics SX.18MV).

Data Acquisition: Record the change in absorbance at 557 nm over 0–10 seconds.

Calculation:

Determine the initial velocity (

) for the uncatalyzed reaction (buffer only).

Determine

for the catalyzed reaction (Enzyme only).

Determine

for the inhibited reaction (Enzyme + Inhibitor).

Fit data to the Cheng-Prusoff equation to derive

, then convert to

:

(Where

is

concentration and

is the Michaelis constant for the specific isoform).

Diagram 2: Screening Workflow (DOT Visualization)
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Caption: Kinetic profiling workflow using stopped-flow spectrophotometry to determine Ki

values.

References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and

activators. Nature Reviews Drug Discovery, 7(2), 168–181. Link

Angeli, A., et al. (2023). Diversely N-substituted benzenesulfonamides dissimilarly bind to

human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. Journal

of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2171043. Link

Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase.[1][2][3]

[4] I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of

Biological Chemistry, 246(8), 2561–2573. Link

Alterio, V., et al. (2012). Crystal structure of the carbonic anhydrase II-N-hydroxysulfonamide

complex: a new zinc binding mode. Chemical Communications, 48(71), 8871-8873. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a
Multidrug-Resistant Bacterium [mdpi.com]

2. pubs.acs.org [pubs.acs.org]

3. Carbonic Anhydrases Inhibitors | SCBT - Santa Cruz Biotechnology [scbt.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3382119/docs?utm_src=pdf-body-img#selectivity-profiling-guide-n-butyl-4-hydroxybenzene-1-sulfonamide-against-ca-isoforms
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnrd2467
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Ffull%2F10.1080%2F14756366.2023.2171043
https://www.mdpi.com/1422-0067/25/22/12291
https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b01333
https://www.scbt.com/browse/carbonic-anhydrases-inhibitors
https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2178430
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jbc.org%2Farticle%2FS0021-9258(18)62326-9%2Fpdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2012%2Fcc%2Fc2cc34136k
https://www.benchchem.com/product/b3382119?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1422-0067/25/22/12291
https://www.mdpi.com/1422-0067/25/22/12291
https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b01333
https://www.scbt.com/browse/carbonic-anhydrases-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3382119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Selectivity Profiling Guide: N-butyl-4-hydroxybenzene-
1-sulfonamide against CA Isoforms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3382119/docs#selectivity-profiling-guide-n-butyl-4-
hydroxybenzene-1-sulfonamide-against-ca-isoforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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